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Compound of Interest

Compound Name: DL-Threonine

Cat. No.: B1666885

For laboratory professionals, including researchers, scientists, and drug development experts,
ensuring a safe environment is paramount. This guide provides essential safety and logistical
information for handling DL-Threonine, a common amino acid used in various research
applications. While DL-Threonine is not classified as a hazardous substance, adhering to
proper handling and disposal protocols is a critical component of responsible laboratory
practice.[1][2][3]

Personal Protective Equipment (PPE)

When handling DL-Threonine, especially in powdered form, the following personal protective
equipment is recommended to minimize exposure and prevent contamination.
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PPE Category Recommended Equipment  Standard
Safety glasses with side OSHA 29 CFR 1910.133 or
Eye/Face Protection shields or chemical safety European Standard EN166[4]
goggles [5]

Nitrile rubber gloves and a lab
Skin Protection coat or other protective EN 374

clothing to prevent skin contact

Generally not required under
normal use with adequate
) ) ventilation. If dust formation is
Respiratory Protection ] ] i EN 143
likely, a particulate filter
respirator (e.g., P1) may be

necessary.

Operational Plan: From Receipt to Disposal

A systematic approach to handling DL-Threonine ensures safety and maintains the integrity of
the compound.

1. Receiving and Storage:
» Upon receipt, visually inspect the container for any signs of damage or leakage.
 Verify that the product information on the label matches the order details.

e Store in a cool, dry, and well-ventilated area, away from incompatible materials such as
strong oxidizing agents. The recommended storage temperature is typically between 15-25
°C.

o Keep the container tightly closed to prevent moisture absorption.
2. Handling and Use:

» Practice good laboratory hygiene. Avoid eating, drinking, or smoking in areas where
chemicals are handled.
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e Minimize dust generation when handling the powdered form.

e Wash hands thoroughly with soap and water after handling the substance.

e |n case of accidental contact:

[¢]

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing.

o

Skin: Wash off with soap and plenty of water.

[e]

Inhalation: Move the person to fresh air.

o

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention if you
feel unwell.

3. Disposal Plan:

o Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste and consult local, regional, and national regulations for proper disposal.

» Dispose of unused DL-Threonine and its container in accordance with approved waste
disposal practices. Do not mix with other waste.

o Contaminated packaging should be disposed of as unused product.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling and disposal of DL-
Threonine in a laboratory setting.
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Workflow for Safe Handling of DL-Threonine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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